Cas no 1006506-31-5 (2-(4-Chloro-1H-pyrazol-1-yl)acetamide)

2-(4-Chloro-1H-pyrazol-1-yl)acetamide structure

1006506-31-5 structure

Product Name:2-(4-Chloro-1H-pyrazol-1-yl)acetamide

CAS No:1006506-31-5

MF:C₅H₆ClN₃O

MW:159.573639392853

MDL:MFCD02874252

CID:4675623

Update Time:2023-08-14

2-(4-Chloro-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chloro-1H-pyrazol-1-yl)acetamide
- 2-(4-chloropyrazol-1-yl)acetamide
- 1H-pyrazole-1-acetamide, 4-chloro-
- MDL： MFCD02874252
- Inchi： 1S/C5H6ClN3O/c6-4-1-8-9(2-4)3-5(7)10/h1-2H,3H2,(H2,7,10)
- InChI Key： RRGZSCYGDOUEKR-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C=1)CC(N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 141
Topological Polar Surface Area: 60.9

2-(4-Chloro-1H-pyrazol-1-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C138915-250mg	2-(4-Chloro-1H-pyrazol-1-yl)acetamide	1006506-31-5		250mg	$ 375.00	2022-06-06
TRC	C138915-500mg	2-(4-Chloro-1H-pyrazol-1-yl)acetamide	1006506-31-5		500mg	$ 620.00	2022-06-06
abcr	AB418110-500 mg	2-(4-Chloro-1H-pyrazol-1-yl)acetamide	1006506-31-5		500MG	€313.80	2022-03-02
abcr	AB418110-1 g	2-(4-Chloro-1H-pyrazol-1-yl)acetamide	1006506-31-5		1g	€373.00	2022-03-02
abcr	AB418110-5 g	2-(4-Chloro-1H-pyrazol-1-yl)acetamide	1006506-31-5		5g	€965.00	2022-03-02
abcr	AB418110-500mg	2-(4-Chloro-1H-pyrazol-1-yl)acetamide; .	1006506-31-5		500mg	€333.00	2025-04-22
abcr	AB418110-1g	2-(4-Chloro-1H-pyrazol-1-yl)acetamide; .	1006506-31-5		1g	€397.00	2025-04-22
abcr	AB418110-5g	2-(4-Chloro-1H-pyrazol-1-yl)acetamide; .	1006506-31-5		5g	€1037.00	2025-04-22
A2B Chem LLC	AI04988-500mg	2-(4-Chloro-1h-pyrazol-1-yl)acetamide	1006506-31-5	>95%	500mg	$523.00	2024-04-20
A2B Chem LLC	AI04988-1g	2-(4-Chloro-1h-pyrazol-1-yl)acetamide	1006506-31-5	>95%	1g	$578.00	2024-04-20

2-(4-Chloro-1H-pyrazol-1-yl)acetamide Related Literature

1. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

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